Cas no 1257649-56-1 (2-(4-Iodophenyl)-6-methyl-1,3,6,2-dioxazaborocane-4,8-dione)

• Product Name: 2-(4-Iodophenyl)-6-methyl-1,3,6,2-dioxazaborocane-4,8-dione
• CAS No: 1257649-56-1
• MF: C₁₁H₁₁BINO₄
• MW: 358.924815416336
• CID: 4457221
• PubChem ID: 329761984
• Update Time: 2025-04-24

2-(4-Iodophenyl)-6-methyl-1,3,6,2-dioxazaborocane-4,8-dione Chemical and Physical Properties

Names and Identifiers

• 2-(4-Iodophenyl)-6-methyl-1,3,6,2-dioxazaborocane-4,8-dione
• 4-Iodophenylboronic acid MIDA ester
• AKOS022168234
• AS-2788
• MFCD11215234
• 4-Iodophenylboronic acid MIDA ester
• 1257649-56-1
• 1287221-36-6
• CS-0443792
• 4-Iodophenylboronic acid MIDA ester, 97%
• DTXSID20746271
• DTXCID00697015

• MDL： MFCD11215234
• Inchi： 1S/C11H11BINO4/c1-14-6-10(15)17-12(18-11(16)7-14)8-2-4-9(13)5-3-8/h2-5H,6-7H2,1H3
• InChI Key： KIKNJEGAWBNFLW-UHFFFAOYSA-N
• SMILES： IC1C=CC(B2OC(CN(C)CC(=O)O2)=O)=CC=1

Computed Properties

• Exact Mass: 358.98259g/mol
• Monoisotopic Mass: 358.98259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• Melting Point: 213-217 °C

2-(4-Iodophenyl)-6-methyl-1,3,6,2-dioxazaborocane-4,8-dione Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P264; P270; P301+P312; P330; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Hazardous Material Identification：
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives